7-methoxy-3-{[1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-methoxy-3-[[1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C21H23N5O3/c1-14-10-23-19(11-22-14)21(28)25-7-5-15(6-8-25)12-26-13-24-18-9-16(29-2)3-4-17(18)20(26)27/h3-4,9-11,13,15H,5-8,12H2,1-2H3
• InChI Key: NZNZRILMSCURSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)OC
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

The compound “7-methoxy-3-{[1-(5-methylpyrazine-2-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one” is a complex organic molecule that contains several functional groups including a methoxy group, a pyrazine ring, a piperidine ring, and a quinazolinone ring. These functional groups suggest that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the pyrazine ring could be introduced using a suitable pyrazine derivative. The piperidine ring could be formed via a cyclization reaction. The quinazolinone ring could be synthesized through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For example, the methoxy group might undergo reactions such as demethylation. The pyrazine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings is likely to increase the compound’s rigidity and could influence its boiling and melting points.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given the presence of a pyrazine ring, it might interact with biological receptors that recognize this structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity. It could also be interesting to study the compound’s physical and chemical properties in more detail.